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Compound of Interest

Compound Name: MC-70

Cat. No.: B1676260

An extensive review of publicly available scientific literature and databases did not yield any
information on a biological compound designated as "MC-70" with described in vitro effects
relevant to researchers, scientists, and drug development professionals. The predominant
search result for "MC-70" is in reference to Cutback Bitumen MC-70, a medium-curing asphalt
used in road construction and waterproofing.[1][2][3][4][5][6]

The initial and subsequent broader searches for "MC-70" in the context of biological activity,
pharmacology, and its effects on cell lines did not identify any specific therapeutic agent or
research compound with this name. It is possible that "MC-70" is an internal project code, a
precursor molecule not yet described in published literature, or a misidentification of another
substance.

Several search results pointed to compounds or biological entities with similar-sounding names
or abbreviations, but none are identified as MC-70:

o CD70: A well-characterized protein and an emerging target in cancer therapy. Some
antibody-drug conjugates targeting CD70 use a linker abbreviated as "mc"
(maleimidocaproyl), but this is not part of the official name of the target.[3][7]

e 7-Hydroxymitragynine (7-OH): A potent, opioid-like compound derived from the kratom plant.

[8]

e Mephedrone (4-MMC): A synthetic stimulant drug.[1]
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e MC-38: Acommonly used murine colon adenocarcinoma cell line in cancer research.[9]

Given the absence of data on the in vitro effects of a compound specifically named MC-70, it is
not possible to provide the requested in-depth technical guide, including quantitative data,
experimental protocols, and signaling pathway diagrams.

For researchers, scientists, and drug development professionals seeking information on a
specific compound, it is crucial to use the correct and complete chemical name, international
nonproprietary name (INN), or another standard identifier to ensure accurate retrieval of
scientific data. If "MC-70" is an internal designation, the relevant information would be found in
internal documentation of the originating organization.

We recommend verifying the name of the compound of interest to enable a successful
literature search for its in vitro effects and related technical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In Vitro Effects of MC-70: A Search for a Biological
Compound]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676260#in-vitro-effects-of-mc-70]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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